Cas no 65674-08-0 (Thiirane, (2-phenylethyl)-)
Thiirane, (2-phenylethyl)- structure
Product Name:Thiirane, (2-phenylethyl)-
CAS No:65674-08-0
MF:C10H12S
MW:164.267281532288
CID:1694856
PubChem ID:12387152
Update Time:2025-04-21
Thiirane, (2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiirane, (2-phenylethyl)-
- 2-(2-phenylethyl)thiirane
- DTXSID90495805
- 65674-08-0
-
- Inchi: 1S/C10H12S/c1-2-4-9(5-3-1)6-7-10-8-11-10/h1-5,10H,6-8H2
- InChI Key: VWGOUWKQTFJUAL-UHFFFAOYSA-N
- SMILES: S1CC1CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 164.06606
- Monoisotopic Mass: 164.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Thiirane, (2-phenylethyl)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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